N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-cyclopropylsulfonylazetidine-3-carboxamide
• InChI: InChI=1S/C15H18N2O5S/c18-15(11-7-17(8-11)23(19,20)12-2-3-12)16-6-10-1-4-13-14(5-10)22-9-21-13/h1,4-5,11-12H,2-3,6-9H2,(H,16,18)
• InChI Key: OQYIHIPTXKYKST-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CC(C2)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C15H18N2O5S
• Molecular Weight: 338.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O5S and its molecular weight is 338.38. The purity is usually 95%.
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Scientific Research Applications

Activated Monomer Polymerization

Activated monomer polymerization of N-sulfonylazetidines demonstrates the potential for creating novel polymers. N-(methanesulfonyl)azetidine was shown to polymerize anionically via ring-opening at elevated temperatures, leading to polymers with unique structural features, including sulfonyl groups incorporated into the polymer backbone. This process highlights the versatility of azetidines in polymer science, potentially applicable to the broader class of compounds including N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide (Reisman et al., 2020).

Ring-Expansion Reactions

The chemistry of azetidines involves complex ring-expansion reactions that can lead to various functionalized structures. Studies on N-oxiranylmethyl benzenesulfonamide and its interactions reveal the formation of functionalized azetidines and other cyclic compounds. These reactions underscore the chemical flexibility of azetidines, suggesting potential pathways for derivatizing N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide for various applications (Suraj & Swamy, 2022).

Antimicrobial Activity

Azetidine derivatives, such as those synthesized from 4-(benzyloxy)-N′-(substituted benzylidene) benzo hydrazide, have shown promising in vitro anti-tubercular activity against Mycobacterium tuberculosis. This indicates the potential of azetidine-based compounds, including N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide, in the development of new antimicrobial agents (Nimbalkar et al., 2018).

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides, though not directly on N-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(cyclopropylsulfonyl)azetidine-3-carboxamide, demonstrates the potential of related structures in modulating cardiac electrophysiological activity. These studies suggest avenues for the design of novel therapeutic agents targeting cardiac conditions (Morgan et al., 1990).